Cas no 1153353-78-6 (1-(3-Bromopropanesulfonyl)-2-methoxyethane)

• Product Name: 1-(3-Bromopropanesulfonyl)-2-methoxyethane
• CAS No: 1153353-78-6
• MF: C₆H₁₃BrO₃S
• MW: 245.134620428085
• CID: 5073235
• Update Time: 2025-05-30

1-(3-Bromopropanesulfonyl)-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropanesulfonyl)-2-methoxyethane
• 1-bromo-3-(2-methoxyethylsulfonyl)propane
• 1-(3-Bromopropanesulfonyl)-2-methoxyethane

• Inchi： 1S/C6H13BrO3S/c1-10-4-6-11(8,9)5-2-3-7/h2-6H2,1H3
• InChI Key： PXDYKWORINBEHV-UHFFFAOYSA-N
• SMILES： BrCCCS(CCOC)(=O)=O

Computed Properties

• Exact Mass: 243.977
• Monoisotopic Mass: 243.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8

Additional information on 1-(3-Bromopropanesulfonyl)-2-methoxyethane

Recent Advances in the Study of 1-(3-Bromopropanesulfonyl)-2-methoxyethane (CAS: 1153353-78-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-Bromopropanesulfonyl)-2-methoxyethane (CAS: 1153353-78-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(3-Bromopropanesulfonyl)-2-methoxyethane as a versatile intermediate in the synthesis of sulfonamide-based compounds, which are known for their broad-spectrum biological activities. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. The bromopropane moiety, in particular, has been shown to enhance the reactivity of the molecule, making it a valuable building block in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 1-(3-Bromopropanesulfonyl)-2-methoxyethane in the design of covalent inhibitors for protein tyrosine phosphatases (PTPs). These inhibitors exhibited remarkable selectivity and potency, offering new avenues for the treatment of diseases such as diabetes and cancer. The study also provided insights into the molecular interactions between the compound and its target proteins, shedding light on its mechanism of action.

Another area of interest is the application of 1-(3-Bromopropanesulfonyl)-2-methoxyethane in the development of prodrugs. Recent research has explored its use as a sulfonylating agent to improve the pharmacokinetic properties of therapeutic compounds. For instance, a study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this compound with a known anticancer agent, resulting in enhanced solubility and bioavailability. These findings underscore the potential of 1-(3-Bromopropanesulfonyl)-2-methoxyethane as a tool for optimizing drug delivery systems.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-(3-Bromopropanesulfonyl)-2-methoxyethane. Researchers are actively working on optimizing reaction conditions to improve yield and reduce byproduct formation. Additionally, further studies are needed to fully elucidate the safety profile and potential off-target effects of this compound in vivo.

In conclusion, 1-(3-Bromopropanesulfonyl)-2-methoxyethane (CAS: 1153353-78-6) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable asset in the design of novel therapeutics. Continued research in this area is expected to yield significant advancements in drug discovery and development, paving the way for innovative treatments for a range of diseases.